Cas no 534-59-8 (Butylmalonic acid)

Butylmalonic acid Properties

Names and Identifiers

• 2-Butylmalonic acid
• n-Butylmalonic acid
• butyl malonic acid
• 2-Butylmalonate
• 2-n-butyl malonic acid
• 2-n-butylmalonate
• Butyl manonic acid
• Butylmalonate
• Butylmalonic
• Butyl-malonsaeure
• butyl-propanedioic acid
• Malonic acid,butyl
• RARECHEM DK HD C014
• Malonicacid, butyl- (6CI,7CI,8CI)
• Propanedioic acid, butyl- (9CI)
• 1,1-Pentanedicarboxylic acid
• NSC 791
• a-Carboxycaproic acid
• 2-n-Butylmalonic acid
• Butylmalonic acid
• 2-butylpropanedioic acid
• Propanedioic acid, butyl-
• Malonic acid, butyl-
• .alpha.-Carboxycaproic acid
• 4X9O8XSJ0E
• MCRZWYDXIGCFKO-UHFFFAOYSA-N
• alpha-Carboxycaproic acid
• Butyl malonate
• n-Butyl malonate
• 2-butyl-malonic acid
• Pentanedicarboxylic acid
• Butylmalonic acid, 99%
• Maybridge1_006453
• SCHEMBL39429
• propanedioic acid, butyl- (en)
• B4414
• Q27260635
• Propanedioic acid, monobutyl ester
• N-BUTYLMALONIC ACID [MI]
• CS-0315860
• J-802169
• 2-Butylmalonicacid
• FT-0632331
• D86332
• HMS559N07
• NSC791
• NSC-791
• NS00042572
• EINECS 208-602-7
• DTXSID10870594
• UNII-4X9O8XSJ0E
• SY051521
• MFCD00002673
• 534-59-8
• 681812-90-8
• AS-12446
• 5917-45-3
• AKOS004908981
• DB-052338
• butylpropanedioic acid
• STL581861
• +Expand

• MDL： MFCD00002673
• InChIKey： MCRZWYDXIGCFKO-UHFFFAOYSA-N
• Inchi： 1S/C7H12O4/c1-2-3-4-5(6(8)9)7(10)11/h5H,2-4H2,1H3,(H,8,9)(H,10,11)
• SMILES： O([H])C(C([H])(C(=O)O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 160.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 160.073559
• Heavy Atom Count: 11
• Complexity: 139
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 74.6

Experimental Properties

• LogP: 0.96200
• PSA: 74.60000
• Merck: 1576
• Refractive Index: 1.4344 (estimate)
• Boiling Point: 328.8°C (rough estimate)
• Melting Point: 101.0 to 105.0 deg-C
• Flash Point: 169.4 °C
• Color/Form: White crystalline powder
• Solubility: Not determined
• pka: pK (5°): 2.96
• Density: 1.3681 (rough estimate)

Butylmalonic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R22; R36/37/38
• Dangerous goods sign： Xn
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
• Risk Phrases： R22;R36/37/38
• Signal Word：warning

Butylmalonic acid Customs Data

• HS CODE：2917190090
• Customs Data：

  China Customs Code:

  2917190090

  Overview:

  2917190090 Other acyclic polycarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

  Summary:

  2917190090 acyclic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters